Cas no 110522-47-9 (3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine)

3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine structure
110522-47-9 structure
Product Name:3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine
CAS No:110522-47-9
MF:C13H15FN2O7
MW:330.265807390213
CID:139052
PubChem ID:12790164
Update Time:2025-04-19

3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(3,5-di-O-acetyl-2-deoxy-a-D-erythro-pentofuranosyl)-5-fluoro-
    • [(2R,3S,5R)-3-acetyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
    • 3',5'-DI-O-ACETYL-2'-DEOXY-5-FLUOROURIDINE
    • 3',5'-DI-O-ACETYL-5-FLUORO-2'-DEOXYURIDINE
    • 2'-deoxy-3',5'-di-O-acetyl-5-fluorouridine
    • 3',5'-di-O-acetyl-5-fluorouridine
    • 3',5'-di-O-acetyl-FUdR
    • 3',5'-O-diacetyl-floxuridine
    • 3',5'-Di-O-acetyl-2'-deoxy-5-fluoro-D-uridine
    • 3',5'-DI-O-ACETYL-5-FLUORO-2'-DEOXY-D-URIDINE
    • IMWAONMKDTZRAJ-HBNTYKKESA-N
    • SCHEMBL8329362
    • 110522-47-9
    • ((2R,3S,5R)-3-acetoxy-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl acetate
    • DTXSID50509937
    • 3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine
    • Inchi： 1S/C13H15FN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1
    • InChI Key： IMWAONMKDTZRAJ-HBNTYKKESA-N
    • SMILES： FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 330.08600
  • Monoisotopic Mass: 330.08632898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 116.69000
  • LogP: -0.54200

3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D239795-5mg
3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine
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 $64.00 2023-05-18
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3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine Suppliers

NewCan Biotech Limited
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(CAS:110522-47-9)3',5'-Di-O-acetyl-2'-deoxy-5-fluorouridine
Order Number:NC8617
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:19
Price ($):Price inquiry
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(CAS:110522-47-9)3',5'-Di-O-acetyl-2'-deoxy-5-fluorouridine
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Quantity:10g
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